Cas no 102039-86-1 (Cephaloridine Monohydrate)

Cephaloridine Monohydrate structure
Cephaloridine Monohydrate structure
Product Name:Cephaloridine Monohydrate
CAS No:102039-86-1
MF:C19H19N3O5S2
MW:433.501261949539
CID:1131755
PubChem ID:51063108
Update Time:2025-04-20

Cephaloridine Monohydrate Chemical and Physical Properties

Names and Identifiers

    • (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate,hydrate
    • Cephaloridine Monohydrate
    • (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • hydrate
    • Cephaloridine hydrate
    • HY-B2072A
    • 102039-86-1
    • DA-62212
    • Cephaloridine (hydrate)
    • CS-0652454
    • SCHEMBL7845737
    • CephaloridineMonohydrate
    • (6R,7R)-8-oxo-3-(pyridin-1-ium-1-ylmethyl)-7-[(2-thiophen-2-ylacetyl)amino]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrate
    • DTXSID30679667
    • Inchi: 1S/C19H17N3O4S2.H2O/c23-14(9-13-5-4-8-27-13)20-15-17(24)22-16(19(25)26)12(11-28-18(15)22)10-21-6-2-1-3-7-21;/h1-8,15,18H,9-11H2,(H-,20,23,25,26);1H2/t15-,18-;/m1./s1
    • InChI Key: KZYZSCXFERELNV-KQKCUOLZSA-N
    • SMILES: S1CC(C[N+]2C=CC=CC=2)=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(CC1=CC=CS1)=O)=O.O

Computed Properties

  • Exact Mass: 433.076613g/mol
  • Monoisotopic Mass: 433.076613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 687
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 433.5g/mol
  • Topological Polar Surface Area: 148Ų

Cephaloridine Monohydrate Pricemore >>

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